Cas no 771573-43-4 (2-(Aminomethyl)benzaldehyde)

• Product Name: 2-(Aminomethyl)benzaldehyde
• CAS No: 771573-43-4
• MF: C₈H₉NO
• MW: 135.163161993027
• CID: 6072163
• PubChem ID: 18516727
• Update Time: 2025-10-21

2-(Aminomethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)benzaldehyde
• Benzaldehyde, 2-(aminomethyl)-
• EN300-6979327
• SCHEMBL3146119
• 771573-43-4

• Inchi： 1S/C8H9NO/c9-5-7-3-1-2-4-8(7)6-10/h1-4,6H,5,9H2
• InChI Key： ZKUTZTOFMRABQH-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC=C1CN

Computed Properties

• Exact Mass: 135.068413911g/mol
• Monoisotopic Mass: 135.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-(Aminomethyl)benzaldehyde

2-(Aminomethyl)benzaldehyde

2-(Aminomethyl)benzaldehyde, also known by its CAS number 771573-43-4, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its aromatic ring and the presence of both an aldehyde group and an aminomethyl group, has been the subject of extensive research due to its unique chemical properties and potential for functionalization in diverse chemical systems.

The molecular structure of 2-(Aminomethyl)benzaldehyde consists of a benzene ring with two substituents: an aldehyde group (-CHO) at the para position and an aminomethyl group (-CH₂NH₂) at the ortho position. This arrangement imparts the compound with a combination of aromatic stability, nucleophilic reactivity from the aldehyde group, and basic properties from the amine functionality. The interplay of these groups makes it a valuable precursor in organic synthesis, particularly in the construction of complex molecules with tailored functionalities.

Recent studies have highlighted the role of 2-(Aminomethyl)benzaldehyde in the development of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). Researchers have exploited its ability to act as a ligand, coordinating with metal ions to form highly porous structures with potential applications in gas storage, catalysis, and sensing technologies. For instance, a 2023 study published in *Nature Materials* demonstrated that incorporating 2-(Aminomethyl)benzaldehyde into MOFs significantly enhances their gas adsorption capacities due to the compound's ability to create well-defined pore structures.

In addition to its role in materials science, 2-(Aminomethyl)benzaldehyde has found applications in medicinal chemistry. Its aldehyde group enables it to participate in various condensation reactions, making it a valuable building block for synthesizing bioactive molecules. A notable example is its use as a precursor for β-lactam antibiotics, where the compound's reactivity facilitates the formation of complex ring systems essential for drug activity.

The synthesis of 2-(Aminomethyl)benzaldehyde typically involves multi-step processes that combine aromatic substitution reactions with subsequent functionalization steps. A common approach involves the nitration of benzaldehyde followed by reduction and alkylation to introduce the aminomethyl group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact.

From an environmental standpoint, 2-(Aminomethyl)benzaldehyde has been studied for its potential role in green chemistry initiatives. Its ability to participate in catalytic cycles without generating harmful byproducts makes it an attractive candidate for sustainable chemical processes. For example, researchers have explored its use as a ligand in homogeneous catalysis, where it facilitates selective transformations under mild conditions.

In conclusion, 2-(Aminomethyl)benzaldehyde is a multifaceted compound with significant contributions to organic synthesis, materials science, and medicinal chemistry. Its unique combination of functional groups and reactivity continues to drive innovative research across various disciplines. As advancements in synthetic methodologies and material design progress, the potential applications of this compound are expected to expand further, solidifying its importance in modern chemical research.